N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(3-methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C12H12N2O3/c1-3-11(15)13-7-8-4-5-10-9(6-8)14(2)12(16)17-10/h3-6H,1,7H2,2H3,(H,13,15)
• InChI Key: VBFIEQULCNJUDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)CNC(=O)C=C)OC1=O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamide, also known as MBOA-N-acylhydrazone, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone has shown potential applications in various scientific research fields, including cancer research, neuroscience, and pharmacology. In cancer research, N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone has been shown to modulate neurotransmitter release and protect against neurodegeneration. In pharmacology, N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone has been shown to have analgesic and anti-inflammatory effects.

Mechanism of Action

N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone exerts its effects through various mechanisms of action, including modulation of protein kinases, inhibition of histone deacetylases, and regulation of ion channels. These mechanisms ultimately lead to changes in gene expression, neurotransmitter release, and cell signaling pathways.
Biochemical and Physiological Effects
N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, modulation of synaptic transmission, and regulation of inflammation. These effects are mediated through the compound's interactions with various molecular targets, including protein kinases, ion channels, and transcription factors.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that the compound's mechanism of action is not fully understood, which may hinder its use in some experiments.

Future Directions

There are several future directions for research on N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone. One direction is to further investigate the compound's mechanism of action and molecular targets, which may lead to the development of more targeted and effective therapies. Another direction is to explore the compound's potential applications in other scientific research fields, such as immunology and infectious diseases. Overall, N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone has shown great promise as a versatile and effective compound for scientific research.

Synthesis Methods

N-[(3-Methyl-2-oxo-1,3-benzoxazol-5-yl)methyl]prop-2-enamideydrazone can be synthesized through the reaction of 3-methyl-2-oxo-1,3-benzoxazol-5-ylmethylamine with acylhydrazine. The resulting compound has been shown to have high purity and stability, making it suitable for use in scientific research.